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Compound of Interest

Compound Name: Neochamaejasmin B

Cat. No.: B113483

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data from multiple independent
studies investigating the apoptotic pathway induced by Neochamaejasmin B (NCB), a
biflavonoid isolated from the root of Stellera chamaejasme L. The data presented here is
intended to offer a comprehensive overview for researchers and professionals in drug
development, enabling a clearer understanding of NCB's mechanism of action.

Comparative Analysis of NCB-Induced Apoptosis

Neochamaejasmin B and its analogs have been shown to exhibit potent anti-proliferative
effects in a variety of human cancer cell lines. The primary mechanism of action is the induction
of apoptosis, a form of programmed cell death. The following tables summarize key quantitative
data from independent research to provide a comparative perspective on the efficacy and
mechanisms of NCB and related compounds.

Table 1: Cytotoxicity of Neochamaejasmin B and Analogs in Human Cancer Cell Lines
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Compound Cell Line Cancer Type IC50 (umol/L) Reference
Chamaejasmeni Non-small cell

Ab549 1.08 [1][2]
nB lung cancer
KHOS Osteosarcoma Not specified [1][2]
HepG2 Liver carcinoma Not specified [1][2]
SMMC-7721 Liver carcinoma Not specified [1][2]
MG63 Osteosarcoma Not specified [1][2]
u20s Osteosarcoma Not specified [1][2]
HCT-116 Colon cancer Not specified [1][2]
HelLa Cervical cancer Not specified [1][2]
Neochamaejasmi Non-small cell

Ab549 3.07 [1][2]
ncC lung cancer
KHOS Osteosarcoma Not specified [1][2]
HepG2 Liver carcinoma Not specified [1][2]
SMMC-7721 Liver carcinoma Not specified [11[2]
MG63 Osteosarcoma Not specified [1][2]
u20Ss Osteosarcoma Not specified [1][2]
HCT-116 Colon cancer Not specified [1][2]
HelLa Cervical cancer Not specified [1][2]
Neochamaejasmi Concentration-

B16F10 Melanoma [3]
nA dependent

36.9, 73.7, 147.5

Hepatocellular )
HepG2 ] (Concentration- [41151[6]

carcinoma

dependent)

Hepatocellular Concentration-
BEL-7402 _ [4][5]

carcinoma dependent
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) . Concentration-
Chamaejasmin B B16F0 Melanoma [7]
dependent
Concentration-
B16F10 Melanoma [7]
dependent

Table 2: Key Molecular Events in NCB-Induced Apoptosis
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Cell Line Compound

Key Molecular
Reference
Events

Chamaejasmenin B,
A549, KHOS . :
Neochamaejasmin C

Increased y-H2AX

(DNA damage

marker), PARP

cleavage, Caspase-3

activation, Increased

p53 expression [Hizlte]
(A549), Decreased

XIAP expression

(A549), GO/G1 phase

arrest.[1][2][8]

B16F10 Neochamaejasmin A

G2/M phase arrest,
Downregulation of

Cyclin B1 and CDC2,
Increased Cleaved
Caspase-9, Increased  [3][9]
Bax, Decreased Bcl-2,
Increased p-p38/p38

and p-JNK/JNK ratios.

[3][°]

KB, KBV200 Chamaejasmin B

GO0/G1 phase arrest,
Activation of Caspase-

9 and Caspase-3,

Increased Bax/Bcl-2

ratio, Attenuation of
mitochondrial 1]
membrane potential,

Release of

cytochrome ¢ and AlF.

[10]

HepG2, BEL-7402 Neochamaejasmin A

Increased Bax, [4][5][6]
Cleaved Caspase-3,
and cytoplasmic

cytochrome c,
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Decreased Bcl-2,
Increased ROS levels,
Decreased
mitochondrial
membrane potential,
Increased p-JNK and
p-ERK1/2.[4][5][6]

B16F0 Chamaejasmin B

GO0/G1 phase arrest,
Decreased Cdk4,

Ccndl, and Pcna [7]
MRNA, Increased p21
MRNA.[7]

Signaling Pathways of NCB-Induced Apoptosis

The induction of apoptosis by Neochamaejasmin B and its analogs is a multi-faceted process

involving several key signaling pathways. The diagrams below illustrate the proposed

molecular mechanisms based on the available experimental evidence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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